Cas no 864867-08-3 (6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one)

6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one is a fluorinated isoquinoline derivative with significant potential in pharmaceutical and agrochemical research. The bromo-substitution at the 6-position enhances its reactivity for further functionalization, while the difluoromethyl group at the 2-position contributes to improved metabolic stability and lipophilicity. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity make it suitable for precise synthetic applications. The presence of both bromine and difluoromethyl groups offers distinct advantages in structure-activity relationship (SAR) studies, enabling fine-tuning of physicochemical and pharmacological properties.
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one structure
864867-08-3 structure
Product name:6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
CAS No:864867-08-3
MF:C10H6BrF2NO
MW:274.061548709869
CID:3173408
PubChem ID:23158318

6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-ISOQUINOLINONE, 6-BROMO-2-(DIFLUOROMETHYL)-
    • 864867-08-3
    • 6-bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
    • 6-bromo-2-(difluoromethyl)isoquinolin-1-one
    • 6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE
    • D84782
    • RXBORQUSTOZLMF-UHFFFAOYSA-N
    • SCHEMBL1500147
    • 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
    • Inchi: InChI=1S/C10H6BrF2NO/c11-7-1-2-8-6(5-7)3-4-14(9(8)15)10(12)13/h1-5,10H
    • InChI Key: RXBORQUSTOZLMF-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=CN(C2=O)C(F)F)C=C1Br

Computed Properties

  • Exact Mass: 272.96008g/mol
  • Monoisotopic Mass: 272.96008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų
  • XLogP3: 3.2

6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B199560-100mg
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
864867-08-3
100mg
$ 975.00 2022-06-07
1PlusChem
1P021PDD-25mg
6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE
864867-08-3 98%
25mg
$130.00 2024-04-21
1PlusChem
1P021PDD-50mg
6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE
864867-08-3 98%
50mg
$209.00 2024-04-21
Ambeed
A1194792-50mg
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
864867-08-3 98%
50mg
$242.0 2025-03-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1821890-250mg
6-Bromo-2-(difluoromethyl)isoquinolin-1-one
864867-08-3
250mg
¥14667.00 2024-04-28
Ambeed
A1194792-100mg
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
864867-08-3 98%
100mg
$409.0 2025-03-04
TRC
B199560-50mg
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
864867-08-3
50mg
$ 590.00 2022-06-07
1PlusChem
1P021PDD-100mg
6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE
864867-08-3 98%
100mg
$340.00 2024-04-21
Ambeed
A1194792-25mg
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
864867-08-3 98%
25mg
$143.0 2025-03-04

Additional information on 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one (CAS No. 864867-08-3)

6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one (CAS No. 864867-08-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoquinoline family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of a bromine substituent at the 6-position and a difluoromethyl group at the 2-position enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated isoquinoline derivatives has surged due to their unique physicochemical properties. The incorporation of fluorine atoms, as seen in 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one, often improves metabolic stability, bioavailability, and binding affinity in target molecules. Researchers are particularly interested in this compound for its potential role in developing kinase inhibitors, which are critical in oncology and inflammatory disease therapies. The 6-bromo moiety further allows for versatile functionalization via cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.

The synthesis of 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one typically involves multi-step organic transformations, including halogenation and fluorination reactions. Advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have been explored to optimize its production. These methods align with the growing trend toward sustainable and efficient chemical processes, a topic highly relevant in modern green chemistry discussions.

From an industrial perspective, CAS No. 864867-08-3 is often procured by pharmaceutical companies and research institutions for exploratory studies. Its applications extend beyond medicine; for instance, it serves as a precursor for fluorescent dyes and electronic materials. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical concerns in the supply chain.

Environmental and safety profiles of 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one are also under scrutiny, as regulatory bodies emphasize the importance of eco-friendly chemicals. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with the broader industry focus on sustainable chemical practices and workplace safety, topics frequently searched by professionals in the field.

In summary, 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one (CAS No. 864867-08-3) represents a versatile and scientifically valuable compound with wide-ranging applications. Its structural features and reactivity make it a focal point in cutting-edge research, particularly in drug development and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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Amadis Chemical Company Limited
(CAS:864867-08-3)6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
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Purity:99%/99%
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Price ($):198/335